Cas no 13312-84-0 (2-(2-Chlorophenyl)-2-hydroxyacetonitrile)

• Product Name: 2-(2-Chlorophenyl)-2-hydroxyacetonitrile
• CAS No: 13312-84-0
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD12169318
• CID: 98250
• PubChem ID: 9898936
• Update Time: 2025-04-19

2-(2-Chlorophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)-2-hydroxyacetonitrile
• Benzeneacetonitrile, 2-chloro-a-hydroxy-
• (?à)-2-Chloromandelonitrile
• (o-Chlorophenyl)glycolonitrile
• 2-Chlorobenzaldehyde cyanohydrin
• 2-Chloromandelonitrile
• Mandelonitrile, o-chloro-(6CI,7CI,8CI)
• o-Chlorobenzaldehyde cyanohydrin
• o-Chloromandelonitrile
• Benzeneacetonitrile, 2-chloro-alpha-hydroxy-
• AS-76578
• D94490
• AKOS009471125
• MFCD12169318
• CS-0156703
• ZECLJEYAWRQVIB-UHFFFAOYSA-N
• DTXSID60432505
• 13312-84-0
• SCHEMBL194129
• DB-191466

• MDL： MFCD12169318
• Inchi： 1S/C8H6ClNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H
• InChI Key： ZECLJEYAWRQVIB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)O

Computed Properties

• Exact Mass: 167.01388
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.332
• Melting Point: 47 °C
• Boiling Point: 143.253 °C
• Flash Point: 143.253 °C
• PSA: 44.02
• LogP: 1.89698

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes